Cas no 20033-06-1 (1-(5-Methyl-1H-benzo[d]imidazol-2-yl)propan-1-ol)

• Product Name: 1-(5-Methyl-1H-benzo[d]imidazol-2-yl)propan-1-ol
• CAS No: 20033-06-1
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 271290
• Update Time: 2023-08-02

1-(5-Methyl-1H-benzo[d]imidazol-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-2-methanol,a-ethyl-6-methyl-
• 2-Benzimidazolemethanol,a-ethyl-5-methyl- (8CI)
• 1-(5-methyl-1H-benzo[d]imidazol-2-yl)propan-1-ol
• 1-(5-Methyl-1H-benzo[d]imidazol-2-yl)propan-1-ol

• Inchi： 1S/C11H14N2O/c1-3-10(14)11-12-8-5-4-7(2)6-9(8)13-11/h4-6,10,14H,3H2,1-2H3,(H,12,13)
• InChI Key： ZOFPQXNIFVFGGF-UHFFFAOYSA-N
• SMILES： OC(CC)C1=NC2C=CC(C)=CC=2N1

Computed Properties

• Exact Mass: 190.111
• Monoisotopic Mass: 190.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.9